Cas no 1082041-86-8 (5-Chloro-4-fluoro-1H-indazole)

• Product Name: 5-Chloro-4-fluoro-1H-indazole
• CAS No: 1082041-86-8
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• MDL: MFCD11007928
• CID: 2187696
• PubChem ID: 53399355
• Update Time: 2024-11-03

5-Chloro-4-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-1h-indazole
• 1H-Indazole, 5-chloro-4-fluoro-
• 1h-indazole,5-chloro-4-fluoro-
• AS-59685
• AKOS006304175
• SCHEMBL14631707
• 1082041-86-8
• DB-306673
• A51229
• 5-Chloro-4-fluoro (1H)indazole
• 5-Chloro-4-fluoro-1H-indazole

• MDL： MFCD11007928
• Inchi： 1S/C7H4ClFN2/c8-5-1-2-6-4(7(5)9)3-10-11-6/h1-3H,(H,10,11)
• InChI Key： ZDIFAUCPRJGIJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=NN2)C=1F

Computed Properties

• Exact Mass: 170.0047040g/mol
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.3

Experimental Properties

• Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles